Cas no 33021-66-8 (Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-)

• Product Name: Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-
• CAS No: 33021-66-8
• MF: C₇H₁₃ClN₂O₅S₂
• MW: 304.771518468857
• CID: 322081
• PubChem ID: 282834
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-
• 1-(2-chloroethyl)-3-(1,1,3,3-tetraoxo-1,3-dithian-5-yl)urea
• 1-(2-chloroethyl)-3-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)urea
• AC1L5XBD
• AC1Q6YU5
• AG-K-76920
• AR-1B0500
• CTK4G9748
• KST-1B3184
• NSC136901
• 33021-66-8
• DTXSID20300413
• NSC-136901

• Inchi： 1S/C7H13ClN2O5S2/c8-1-2-9-7(11)10-6-3-16(12,13)5-17(14,15)4-6/h6H,1-5H2,(H2,9,10,11)
• InChI Key： OMRUXKZIXIQZCO-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1CS(CS(C1)(=O)=O)(=O)=O)=O

Computed Properties

• Exact Mass: 303.99559
• Monoisotopic Mass: 303.9954416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 109.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes